2-Chloro-6-methylthieno[2,3-d]pyrimidine

• IUPAC Name: 2-chloro-6-methylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C7H5ClN2S/c1-4-2-5-3-9-7(8)10-6(5)11-4/h2-3H,1H3
• InChI Key: GEICADMQIPUWHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CN=C(N=C2S1)Cl
• Molecular Formula: C7H5ClN2S
• Molecular Weight: 184.65 g/mol
• CAS No.: 1225875-20-6

Description

2-Chloro-6-methylthieno[2,3-d]pyrimidine is a nitrogen-containing heterocyclic compound. It has a CAS Number of 1225875-20-6 and a molecular weight of 184.65. The IUPAC name for this compound is this compound.

Synthesis Analysis

While specific synthesis methods for this compound were not found, pyrimidines in general can be synthesized through various methods. For instance, one method involves the use of sodium bicarbonate and m-chloroperbenzoic acid in dichloromethane.

Molecular Structure Analysis

The molecular formula of this compound is C7H5ClN2S. The InChI code for this compound is 1S/C7H5ClN2S/c1-4-2-5-3-9-7(8)10-6(5)11-4/h2-3H,1H3.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 184.65. Further physical and chemical properties were not found in the search results.

Scientific Research Applications

Chemical Synthesis and Organic Transformations

• 2-Chloro-6-methylthieno[2,3-d]pyrimidine has been utilized in the synthesis of new pyrrolo[2,3-d]pyrimidines, which are significant due to their potential application in pharmaceuticals and material science. A study demonstrated the preparation of new pyrrolo[2,3-d]pyrimidines with aryl groups at specific positions, showcasing the versatility of this compound in complex organic synthesis (Prieur, Pujol, & Guillaumet, 2015).

Advanced Material Development

• Research has focused on the development of novel materials using this compound. A notable example includes the synthesis of pyrido[2,3-d]pyrimidine derivatives, which were developed using a green, solvent-free method. These compounds have potential applications in various fields, including electronics and photonics (Mohsenimehr, Mamaghani, Shirini, Sheykhan, & Moghaddam, 2014).

Biological Activity and Drug Discovery

• The compound has been involved in the creation of various biologically active compounds. Studies have reported the synthesis of derivatives of this compound that showed promising radioprotective and antitumor activities. This illustrates its potential as a starting material in the development of new pharmacologically active molecules (Alqasoumi, Ragab, Alafeefy, Galal, & Ghorab, 2009).

Environmental Studies

• In environmental science, this compound has been investigated for its degradation and persistence in soil, particularly in relation to its role as a nitrification inhibitor. This research is crucial for understanding its environmental impact and potential applications in agriculture (Srivastava, Rawat, Bhatt, Rawat, & Srivastava, 2016).

Safety and Hazards

2-Chloro-6-methylthieno[2,3-d]pyrimidine is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It has the signal word “Warning” and hazard statements H302, H315, H319, H335.